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Compound of Interest

Compound Name: FMP-API-1

Cat. No.: B1266828 Get Quote

FMP-API-1 Technical Support Center
Welcome to the technical support center for FMP-API-1. This resource is designed for

researchers, scientists, and drug development professionals to provide guidance on the

stability, storage, and effective use of FMP-API-1 in experimental settings.

Frequently Asked Questions (FAQs)
Q1: What is FMP-API-1 and what is its mechanism of action?

FMP-API-1 is a cell-permeable small molecule that functions as an inhibitor of the interaction

between A-kinase anchoring proteins (AKAPs) and the regulatory (R) subunits of Protein

Kinase A (PKA).[1][2] Unlike competitive inhibitors that bind to the active site of the PKA

catalytic subunit, FMP-API-1 binds to a novel allosteric site on the PKA R subunits.[1][2] This

binding disrupts the tethering of the PKA holoenzyme to specific subcellular locations by

AKAPs, leading to the dissociation of the catalytic subunits and a subsequent increase in PKA

activity.[3]

Q2: What is the recommended method for storing FMP-API-1?

Proper storage of FMP-API-1 is critical to maintain its stability and activity. Recommendations

for storage of the compound in its solid (powder) form and in solvent are different. For specific

details, always refer to the Certificate of Analysis provided by the supplier.

Q3: How should I prepare a stock solution of FMP-API-1?
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It is recommended to prepare a concentrated stock solution of FMP-API-1 in a suitable organic

solvent. Based on available solubility data, Dimethyl Sulfoxide (DMSO) is a recommended

solvent.[2]

Q4: In what types of assays can FMP-API-1 be used?

FMP-API-1 is a valuable tool for studying the role of compartmentalized PKA signaling in

various cellular processes. It can be used in a range of in vitro and cell-based assays,

including:

In Vitro PKA Activity Assays: To directly measure the effect of FMP-API-1 on PKA kinase

activity.[2]

Cell-Based Signaling Assays: To investigate the downstream effects of PKA activation in

intact cells, such as the phosphorylation of specific substrates.

Protein-Protein Interaction Assays: To demonstrate the disruption of the AKAP-PKA

interaction.[2]

AQP2 Trafficking Assays: To study the regulation of the aquaporin-2 water channel in renal

principal cells, which is a PKA-dependent process.[1][3]

Q5: Are there known off-target effects or other considerations for using FMP-API-1?

While FMP-API-1 is designed to target the AKAP-PKA interaction, it's important to consider that

its mechanism of action leads to a general increase in PKA activity, which might be a

confounding factor in some experimental designs.[1] For instance, in studies where localized

PKA activity is of interest, the global activation by FMP-API-1 should be taken into account. It is

also good practice to test for effects on other kinases to ensure specificity within the context of

the experimental system.[2]

Stability and Storage
The stability of FMP-API-1 is dependent on the storage conditions. Below is a summary of the

recommended storage practices for maintaining the integrity of the compound.
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Form
Storage
Temperature

Duration Notes

Powder -20°C 3 years
Protect from light and

moisture.

4°C 2 years
For shorter-term

storage.

In Solvent (e.g.,

DMSO)
-80°C 6 months

Aliquot to avoid

repeated freeze-thaw

cycles.

-20°C 1 month
For more frequent

use.

Data synthesized from supplier recommendations.[2]

Experimental Protocols
Preparation of FMP-API-1 Stock Solution
Objective: To prepare a concentrated stock solution of FMP-API-1 for use in experiments.

Materials:

FMP-API-1 (solid powder)

Anhydrous DMSO

Sterile microcentrifuge tubes

Methodology:

Allow the vial of FMP-API-1 powder to equilibrate to room temperature before opening to

prevent condensation.

Weigh the desired amount of FMP-API-1 powder in a sterile microcentrifuge tube.
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Add the appropriate volume of anhydrous DMSO to achieve the desired stock concentration

(e.g., 10 mg/mL).[2]

Vortex briefly to dissolve the powder completely. Gentle warming or sonication may be used

if necessary.

Aliquot the stock solution into smaller volumes in sterile, light-protected tubes to minimize

freeze-thaw cycles.

Store the aliquots at -80°C for long-term storage.

In Vitro PKA Activity Assay
Objective: To determine the effect of FMP-API-1 on PKA activity in a cell-free system. This

protocol is adapted from methodologies described in the literature.[2]

Materials:

Recombinant PKA regulatory (RII) and catalytic (C) subunits

FMP-API-1 stock solution

cAMP (positive control)

PepTag® A1 Peptide (PKA substrate)

PepTag® PKA reaction buffer

Microcentrifuge tubes

Water bath or heat block at 30°C

Equipment for agarose gel electrophoresis

Methodology:

Prepare the reaction mixture in a microcentrifuge tube by combining the PKA reaction buffer,

recombinant RII subunits (e.g., final concentration of 0.013 mg/mL), and the PepTag® A1

peptide substrate.
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Add FMP-API-1 to the desired final concentration (e.g., 100 µM) to the reaction mixture. For

control experiments, add an equivalent volume of DMSO (vehicle control) or cAMP (positive

control).

Initiate the kinase reaction by adding the recombinant PKA catalytic subunits (e.g., final

concentration of 0.0167 mg/mL).

Incubate the reaction tubes at 30°C for 10 minutes.[2]

Stop the reaction by placing the tubes on ice or by adding a stop solution as per the assay kit

instructions.

Analyze the phosphorylation of the PepTag® A1 peptide by agarose gel electrophoresis.

Phosphorylated peptide will migrate towards the anode, while the non-phosphorylated

peptide will migrate towards the cathode.

Quantify the band intensities to determine the level of PKA activity.

Troubleshooting Guide
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Issue Possible Cause Suggested Solution

No or low PKA activation

observed
Degraded FMP-API-1

Ensure FMP-API-1 has been

stored correctly. Use a fresh

aliquot.

Incorrect assay conditions

Verify the concentrations of all

reagents, incubation time, and

temperature.[2]

Inactive PKA enzyme

Use a new batch of

recombinant PKA subunits and

confirm their activity with a

known activator like cAMP.

Inconsistent results between

experiments

Repeated freeze-thaw cycles

of FMP-API-1 stock

Prepare single-use aliquots of

the FMP-API-1 stock solution.

Pipetting errors

Use calibrated pipettes and

ensure accurate dispensing of

all reagents, especially the

small molecule inhibitor.

High background in cell-based

assays

FMP-API-1 concentration is

too high

Perform a dose-response

curve to determine the optimal

concentration with the lowest

background signal.

Off-target effects

Consider using a lower

concentration of FMP-API-1 or

including additional controls to

test for non-specific effects.[2]

Visualizations
FMP-API-1 Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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